4-Methyl-3-[2-morpholin-4-yl-6-[2-(oxan-2-yloxy)ethoxy]pyridin-4-yl]aniline

• Molecular Formula: C23H31N3O4
• Molecular Weight: 413.5 g/mol
• IUPAC Name: 4-methyl-3-[2-morpholin-4-yl-6-[2-(oxan-2-yloxy)ethoxy]pyridin-4-yl]aniline
• InChI: InChI=1S/C23H31N3O4/c1-17-5-6-19(24)16-20(17)18-14-21(26-7-10-27-11-8-26)25-22(15-18)28-12-13-30-23-4-2-3-9-29-23/h5-6,14-16,23H,2-4,7-13,24H2,1H3
• InChI Key: WFKFPBOQOBHZBY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N)C2=CC(=NC(=C2)OCCOC3CCCCO3)N4CCOCC4

Description

4-Methyl-3-[2-morpholin-4-yl-6-[2-(oxan-2-yloxy)ethoxy]pyridin-4-yl]aniline is a structurally complex aromatic amine featuring a pyridine core substituted with morpholine and oxane (tetrahydropyran) ether moieties. The compound integrates a meta-substituted aniline group with a methyl substituent at position 4, which may influence its electronic and steric properties. The morpholine ring (a six-membered saturated heterocycle with one oxygen and one nitrogen atom) and the oxane-derived ethoxy chain likely enhance solubility and modulate pharmacokinetic behavior.

Preparation Methods

Synthetic Routes and Reaction Conditions

The reaction conditions often require the use of specific catalysts and solvents to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This often includes the use of continuous flow reactors and advanced purification techniques to ensure the compound meets the required specifications for its intended applications .

Chemical Reactions Analysis

Types of Reactions

4-Methyl-3-[2-morpholin-4-yl-6-[2-(oxan-2-yloxy)ethoxy]pyridin-4-yl]aniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be performed to modify the functional groups within the compound.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures, pressures, and pH levels to ensure the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of derivatives with different functional groups .

Scientific Research Applications

4-Methyl-3-[2-morpholin-4-yl-6-[2-(oxan-2-yloxy)ethoxy]pyridin-4-yl]aniline has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential interactions with biological molecules and pathways.

Medicine: Explored for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 4-Methyl-3-[2-morpholin-4-yl-6-[2-(oxan-2-yloxy)ethoxy]pyridin-4-yl]aniline involves its interaction with specific molecular targets and pathways. The compound can bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Similar Compounds

Key Observations

Morpholine vs. Piperazine: Morpholine’s lower basicity (pKa ~5.6) compared to piperazine (pKa ~9.8) may reduce cationic charge at physiological pH, influencing membrane permeability .

Synthetic Complexity: The target compound’s synthesis likely involves sequential SN2 substitutions (e.g., reaction of dibromoethane with hydroxyl precursors) and Buchwald-Hartwig aminations, as seen in analogous morpholine-containing systems . Compared to Mitsunobu-based etherifications in spirocyclic analogs , the oxane-ethoxy linkage here may require milder conditions (e.g., K₂CO₃/CH₃CN reflux) .

Physicochemical and Analytical Data

While direct data for the target compound are absent, related compounds provide benchmarks:

• LCMS/HPLC Trends :
  • Morpholine-containing analogs typically exhibit m/z values >500 (e.g., m/z 775 for a diazaspiro compound ). The target compound’s molecular weight (~450–500 g/mol) aligns with this range.
  • HPLC retention times for similar amines range from 0.75–1.40 minutes under acidic mobile phases , suggesting moderate hydrophobicity.

Biological Activity

4-Methyl-3-[2-morpholin-4-yl-6-[2-(oxan-2-yloxy)ethoxy]pyridin-4-yl]aniline is a complex organic compound with potential therapeutic applications. Its unique structure, which includes a morpholine ring and various functional groups, suggests diverse biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic uses.

• Molecular Formula : C23H31N3O4
• Molecular Weight : 413.5 g/mol
• Structure : The compound features a methyl group, an aniline moiety, and a morpholine ring, along with oxan-2-yloxy and ethoxy groups that enhance solubility and biological activity .

Pharmacological Activity

Research indicates that compounds similar to 4-Methyl-3-[2-morpholin-4-yl-6-[2-(oxan-2-yloxy)ethoxy]pyridin-4-yl]aniline exhibit various biological activities:

• Anticancer Activity :
  • Compounds with similar structures have shown potential as inhibitors of ATR (Ataxia Telangiectasia and Rad3 related protein), a target in cancer therapy. For instance, sulfonylmorpholinopyrimidines demonstrated selective ATR inhibition with IC50 values as low as 5 nM .
  • The dual-target drug design approach has been explored for developing antitumor agents, highlighting the importance of structural diversity in enhancing biological activity .
• Mechanisms of Action :
  • The compound may interact with multiple targets within cancer cells, potentially affecting cell proliferation, apoptosis, and migration pathways.
  • Studies suggest that similar compounds can inhibit specific signaling pathways critical for tumor growth, such as the YAP/β-catenin signaling pathway .

Case Studies

Several studies have investigated the biological effects of morpholine-containing compounds:

• In Vitro Studies :
  • In vitro assays have demonstrated that certain morpholine derivatives can inhibit the growth of colorectal adenocarcinoma cells. For example, one study reported significant growth inhibition in LoVo cells treated with a related compound .
• In Vivo Studies :
  • Animal models have been utilized to assess the efficacy of these compounds in tumor xenografts. In one study, a related compound led to significant tumor growth inhibition in nude mice at well-tolerated doses .

Data Table: Biological Activities of Related Compounds

Compound Name	Target	IC50 (nM)	Biological Activity
AZ20	ATR	5	Anticancer
Compound X	Chk1	50	Anticancer
Compound Y	YAP/β-catenin	N/A	Inhibits migration